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Compound of Interest

Compound Name: N-Nitrosofolicacid

Cat. No.: B15389769

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosofolic acid is a nitrosamine impurity of Folic Acid, a B-vitamin essential for various
biological processes.[1][2] Due to the potential carcinogenic and genotoxic effects of
nitrosamine impurities, regulatory bodies like the FDA and EMA have set stringent limits on
their presence in pharmaceutical products.[3][4] This document provides detailed application
notes and protocols for the analytical quantification of N-Nitrosofolic acid, ensuring product
safety and regulatory compliance. N10-Nitroso Folic Acid is a highly characterized reference
material suitable for analytical method development, validation, and quality control.[1]

Analytical Standard Specifications

A well-characterized analytical standard is crucial for accurate quantification. The physical and
chemical properties of the N-Nitrosofolic acid analytical standard are summarized below.
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Property Value Reference

(4-(((2-amino-4-oxo0-4,8-

dihydropteridin-6-yl)methyl
Chemical Name .y P _ 2 ¥ [5]

(nitroso)amino)benzoyl)-L-

glutamic acid monohydrate

26360-21-4 (anhydrous),

CAS Number 90291.35.8 [3][5]
Molecular Formula C19H18N80O7.H20 [5]
Molecular Weight 470.4 g/mol [5]
Appearance Light yellow powder [5]
Melting Point >200°C [5]
Storage Condition 2 — 8°C, protected from light [5]
Purity (by HPLC) NLT 95% [6]
Solubility Soluble in Methanol [6]

Analytical Method: Quantification by LC-MS/MS

A highly selective and sensitive Liquid Chromatography with tandem mass spectrometry (LC-
MS/MS) method has been developed for the accurate quantification of N-Nitrosofolic acid in
folic acid and multivitamin supplements.[2][7]

Principle

The method utilizes reversed-phase liquid chromatography for the separation of N-Nitrosofolic
acid from the sample matrix. Detection and quantification are achieved using a triple
quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode,
which provides high selectivity and sensitivity.[2] An isotopically labeled internal standard, N-
Nitrosofolic acid-d4, is used to ensure high accuracy and precision.[2]

Experimental Workflow
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The following diagram illustrates the general workflow for the quantification of N-Nitrosofolic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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